Cas no 1492224-60-8 (N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1492224-60-8
• MF: C₁₀H₉BrN₄O
• MW: 281.108660459518
• CID: 5404226
• Update Time: 2025-10-28

N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-bromophenyl)methyl]-2H-triazole-4-carboxamide
• N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C10H9BrN4O/c11-8-4-2-1-3-7(8)5-12-10(16)9-6-13-15-14-9/h1-4,6H,5H2,(H,12,16)(H,13,14,15)
• InChI Key： MMANWUDPCVTEAK-UHFFFAOYSA-N
• SMILES： N1=CC(C(NCC2=CC=CC=C2Br)=O)=NN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

Recent Advances in the Study of N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS: 1492224-60-8)

N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS: 1492224-60-8) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its role as a versatile scaffold for drug discovery, particularly in the development of inhibitors targeting specific enzymes and signaling pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in disease treatment.

The compound's structure, featuring a 1,2,3-triazole ring linked to a bromophenylmethyl group and a carboxamide moiety, provides a robust platform for chemical modifications. Recent synthetic approaches have optimized the yield and purity of N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide, enabling more efficient scale-up for preclinical studies. Notably, advancements in click chemistry have facilitated the incorporation of this compound into larger molecular frameworks, enhancing its utility in probe development and target identification.

Biological evaluations of N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide have revealed promising activity against a range of molecular targets. In vitro studies demonstrate its inhibitory effects on certain kinases and proteases, suggesting potential applications in oncology and inflammatory diseases. For instance, recent research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit nanomolar affinity for specific cancer-related kinases, with notable selectivity profiles. These findings underscore the compound's potential as a lead structure for further optimization.

Mechanistic studies have begun to elucidate the molecular interactions underlying the compound's biological activity. X-ray crystallography and molecular docking analyses indicate that N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide binds to the ATP-binding site of certain kinases, stabilizing inactive conformations. Additionally, its bromophenyl moiety appears to contribute to hydrophobic interactions within the binding pocket, enhancing binding affinity. These insights are guiding the design of next-generation analogs with improved potency and pharmacokinetic properties.

Recent preclinical investigations have explored the therapeutic potential of N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide in disease models. In a 2023 study, researchers observed significant tumor growth inhibition in xenograft models when the compound was administered in combination with standard chemotherapeutic agents. Furthermore, preliminary toxicity assessments suggest a favorable safety profile, although further studies are needed to fully characterize its pharmacodynamic and pharmacokinetic properties. These results position the compound as a promising candidate for further development in oncology.

Beyond its direct therapeutic applications, N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide has shown utility as a chemical probe in basic research. Its ability to selectively modulate specific signaling pathways makes it a valuable tool for studying disease mechanisms and validating novel drug targets. Recent publications have highlighted its use in elucidating the role of particular kinases in cellular processes, contributing to our fundamental understanding of cell signaling networks.

Looking forward, several research directions are emerging for N-[(2-bromophenyl)methyl]-1H-1,2,3-triazole-5-carboxamide. Current efforts focus on structural optimization to enhance its drug-like properties, including solubility and metabolic stability. Additionally, researchers are exploring its potential in combination therapies and as part of targeted drug delivery systems. The compound's versatility and demonstrated biological activity suggest it will remain an important focus of chemical biology research in the coming years.